Cas no 942009-92-9 (1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 942009-92-9
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5503765
• Update Time: 2025-06-08

1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(3-chlorophenyl)methyl]-1,6-dihydro-N-(2-methyl-4-nitrophenyl)-6-oxo-
• 1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16ClN3O4/c1-13-9-17(24(27)28)6-7-18(13)22-20(26)15-5-8-19(25)23(12-15)11-14-3-2-4-16(21)10-14/h2-10,12H,11H2,1H3,(H,22,26)
• InChI Key： JNUCGRMGMYJGTF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(Cl)=C2)C(=O)C=CC=1C(NC1=CC=C([N+]([O-])=O)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to 1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 942009-92-9, identified as 1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, represents a fascinating molecule in the realm of chemical biology. This heterocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of considerable interest in both academic research and pharmaceutical development.

At the core of this compound's structure lies a pyridine ring, a scaffold that is widely recognized for its versatility in medicinal chemistry. The presence of a 6-oxo-1,6-dihydropyridine core suggests potential bioactivity akin to calcium channel modulators, which are well-documented for their therapeutic applications. However, the substitution patterns on this core—specifically the 3-chlorophenylmethyl and N-(2-methyl-4-nitrophenyl) groups—introduce additional layers of complexity that may modulate its pharmacokinetic properties and target specificity.

The 3-chlorophenylmethyl moiety is particularly noteworthy, as chlorophenyl derivatives are frequently explored in drug design due to their ability to interact with biological targets through hydrophobic and dipole-dipole interactions. In contrast, the N-(2-methyl-4-nitrophenyl) group introduces a nitro substituent, which can serve as a hydrogen bond acceptor and may enhance binding affinity to certain enzymes or receptors. This combination of structural elements positions the compound as a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to hypothesize potential mechanisms of action for such compounds. Studies suggest that the nitro group in 1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide could participate in redox reactions or influence protein conformational changes, thereby modulating biological pathways. These insights are derived from molecular docking simulations that predict favorable interactions with enzymes such as cytochrome P450 family members, which play critical roles in drug metabolism.

In parallel, experimental approaches have been employed to validate these hypotheses. For instance, spectroscopic techniques like NMR and mass spectrometry have been utilized to confirm the compound's purity and structural integrity. Additionally, cell-based assays have provided preliminary evidence of bioactivity, particularly in contexts involving inflammatory responses or neurotransmitter signaling pathways. Such findings align with the growing interest in developing small molecules that can modulate these pathways without significant off-target effects.

The significance of this compound extends beyond its potential therapeutic applications. Its unique structural framework serves as a valuable scaffold for medicinal chemists seeking to develop novel derivatives with enhanced efficacy or selectivity. By systematically modifying substituents such as the 3-chlorophenylmethyl and N-(2-methyl-4-nitrophenyl) groups, researchers can fine-tune key pharmacological properties while maintaining core structural motifs that contribute to bioactivity.

Moreover, the synthesis of this compound exemplifies modern synthetic methodologies that prioritize efficiency and scalability. Advances in transition-metal catalysis have enabled more streamlined routes to complex heterocycles like pyridines and their derivatives. Such improvements not only reduce production costs but also allow for rapid exploration of chemical space—a critical factor in accelerating drug discovery efforts.

The integration of machine learning tools into virtual screening processes has further enhanced the discovery pipeline for compounds like 1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. By leveraging large datasets of known bioactive molecules alongside structural information from public databases such as PubChem or ChEMBL, researchers can identify patterns that correlate with desired biological outcomes. This approach has already led to several high-throughput virtual screening campaigns aimed at identifying novel pharmacophores within diverse chemical libraries.

As research progresses, interdisciplinary collaborations between chemists, biologists, and computer scientists will be essential to fully harness the potential of such compounds. The integration of experimental data with computational models will provide a more holistic understanding of how molecular structures translate into biological activity—a process that remains challenging yet rewarding at the intersection of chemistry and biology.

In conclusion,1-(3-chlorophenyl)methyl-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS no 942009-92-9) stands as a testament to the ingenuity inherent in modern chemical biology research. Its unique structural attributes combined with emerging computational tools offer exciting opportunities for future discoveries in drug development—a field where precision chemistry meets biological function with ever-increasing sophistication.